Cas no 1342133-15-6 ((heptan-3-yl)2-(thiophen-2-yl)ethylamine)

• Product Name: (heptan-3-yl)2-(thiophen-2-yl)ethylamine
• CAS No: 1342133-15-6
• MF: C₁₃H₂₃NS
• MW: 225.393422365189
• CID: 5159157
• PubChem ID: 63947294
• Update Time: 2025-10-28

(heptan-3-yl)2-(thiophen-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (Heptan-3-yl)[2-(thiophen-2-yl)ethyl]amine
• 2-Thiopheneethanamine, N-(1-ethylpentyl)-
• (heptan-3-yl)2-(thiophen-2-yl)ethylamine

• Inchi： 1S/C13H23NS/c1-3-5-7-12(4-2)14-10-9-13-8-6-11-15-13/h6,8,11-12,14H,3-5,7,9-10H2,1-2H3
• InChI Key： UKUWYKUTFYQOSV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCNC(CC)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 150
• XLogP3: 4.2
• Topological Polar Surface Area: 40.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (heptan-3-yl)2-(thiophen-2-yl)ethylamine

Introduction to (heptan-3-yl)2-(thiophen-2-yl)ethylamine and Its Significance in Modern Chemical Research

(heptan-3-yl)2-(thiophen-2-yl)ethylamine, with a CAS number of 1342133-15-6, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural composition, combines a heptan-3-yl group with a thiophen-2-yl moiety, linked through an ethylamine backbone. Such a structural arrangement not only makes it an intriguing subject for synthetic chemists but also opens up possibilities for its application in various biological and chemical processes.

The compound's significance lies in its potential as a building block for more complex molecules. In recent years, there has been a surge in the development of heterocyclic compounds, particularly those incorporating thiophene rings, due to their wide range of biological activities. Thiophenes are known for their role in pharmaceuticals, agrochemicals, and materials science, making (heptan-3-yl)2-(thiophen-2-yl)ethylamine a valuable precursor in these domains.

One of the most compelling aspects of this compound is its versatility. The heptan-3-yl group provides a hydrophobic tail, which can enhance the compound's solubility in organic solvents and facilitate its interaction with lipid-based membranes. On the other hand, the thiophen-2-yl group introduces a polar aromatic system that can engage in various non-covalent interactions, such as π-stacking and hydrogen bonding. This dual functionality makes (heptan-3-yl)2-(thiophen-2-yl)ethylamine an excellent candidate for designing molecules with tailored properties.

Recent studies have begun to explore the pharmacological potential of derivatives of this compound. For instance, researchers have synthesized several analogs and evaluated their biological activity using in vitro assays. Some of these derivatives have shown promising results as kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases. The mechanism behind their activity often involves the disruption of protein-protein interactions or the modulation of enzyme function.

The synthesis of (heptan-3-yl)2-(thiophen-2-yl)ethylamine itself is another area of active research. Given its structural complexity, multiple synthetic routes have been explored to optimize yield and purity. Common methods include nucleophilic substitution reactions, cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, and reduction steps to introduce the amine functionality. The choice of synthetic pathway often depends on the availability of starting materials and the desired scale of production.

One innovative approach has been the use of flow chemistry to synthesize this compound more efficiently. Flow chemistry offers several advantages over traditional batch processing, including better control over reaction conditions, reduced solvent usage, and improved scalability. These benefits are particularly relevant in industrial settings where large-scale production is required.

The role of computational chemistry in understanding the properties of (heptan-3-yl)2-(thiophen-2-yl)ethylamine cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will behave in different environments without the need for extensive experimental trials. This can save both time and resources while providing valuable insights into its potential applications.

In conclusion, (heptan-3-yl)2-(thiophen-2-yl)ethylamine is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structure combines hydrophobic and polar functionalities, making it an excellent scaffold for designing novel molecules with tailored properties. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of new drugs and materials.